1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)-

• CAS No.: 113427-02-4
• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2,2-dimethyl-5-prop-2-enyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C9H12O4/c1-4-5-6-7(10)12-9(2,3)13-8(6)11/h4,6H,1,5H2,2-3H3
• InChI Key: PXCMICILBQBAQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(C(=O)O1)CC=C)C

Description

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-propenyl)- is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 mL 3-necked round bottomed flask equipped with a stir bar, thermowell and a condenser connected to a nitrogen line was added 10.0 g (0.0632 mole) of 2,2,5-trimethyl-1,3-dioxane-4,6-dione, 7.7 g (0.0632 mol) of allyl bromide, 21 g (0.152 mol) of potassium carbonate and 200 mL of acetone. The mixture was refluxed with stirring overnight at which time it was allowed to cool, diluted with 200 mL of ethyl ether and filtered through a bed of Celite/activated charcoal. The filtrate was washed with water and brine and dried overnight over anhydrous sodium sulfate. The suspension was filtered and the filtrate evaporated on a rotary evaporator to yield 11 g of 2,2-dimethyl-5-allyl-1,3-dioxane-4,6-dione compound as shown in Formula (IV)) as a clear, colorless oil.